1-(Biphenyl-4-yloxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol
1-(Biphenyl-4-yloxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol
Brand Name:
Vulcanchem
CAS No.:
524723-91-9
VCID:
VC0486295
InChI:
InChI=1S/C26H30N2O3/c1-30-25-13-9-23(10-14-25)28-17-15-27(16-18-28)19-24(29)20-31-26-11-7-22(8-12-26)21-5-3-2-4-6-21/h2-14,24,29H,15-20H2,1H3
SMILES:
COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O
Molecular Formula:
C26H30N2O3
Molecular Weight:
418.5g/mol
1-(Biphenyl-4-yloxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol
CAS No.: 524723-91-9
Main Products
VCID: VC0486295
Molecular Formula: C26H30N2O3
Molecular Weight: 418.5g/mol
![1-(Biphenyl-4-yloxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol - 524723-91-9](/images/no_structure.jpg)
| CAS No. | 524723-91-9 |
|---|---|
| Product Name | 1-(Biphenyl-4-yloxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol |
| Molecular Formula | C26H30N2O3 |
| Molecular Weight | 418.5g/mol |
| IUPAC Name | 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-(4-phenylphenoxy)propan-2-ol |
| Standard InChI | InChI=1S/C26H30N2O3/c1-30-25-13-9-23(10-14-25)28-17-15-27(16-18-28)19-24(29)20-31-26-11-7-22(8-12-26)21-5-3-2-4-6-21/h2-14,24,29H,15-20H2,1H3 |
| Standard InChIKey | XBHJRCVZFYGKFD-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O |
| Canonical SMILES | COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O |
| PubChem Compound | 6710566 |
| Last Modified | Nov 11 2021 |
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